Cas no 64578-08-1 (2-Benzothiazolecarboxamide,6-chloro-)

• Product Name: 2-Benzothiazolecarboxamide,6-chloro-
• CAS No: 64578-08-1
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 499821
• Update Time: 2024-01-30

2-Benzothiazolecarboxamide,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide,6-chloro-
• 2-Benzothiazolecarboxamide,6-chloro-(9CI)
• 2-Benzothiazolecarboxamide, 6-chloro-

• Inchi： 1S/C8H5ClN2OS/c9-4-1-2-5-6(3-4)13-8(11-5)7(10)12/h1-3H,(H2,10,12)
• InChI Key： CYTRTPKORBSRSP-UHFFFAOYSA-N
• SMILES： S1C2=CC(Cl)=CC=C2N=C1C(N)=O

Computed Properties

• Exact Mass: 211.98125

Experimental Properties

• Density: 1.553±0.06 g/cm3(Predicted)
• Melting Point: 284 °C
• Boiling Point: 393.2±34.0 °C(Predicted)
• PSA: 55.98
• pka: 14.49±0.30(Predicted)